Cas no 7335-08-2 (n-octyl pyrrolidine)

• Product Name: n-octyl pyrrolidine
• CAS No: 7335-08-2
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 977980
• PubChem ID: 10012602
• Update Time: 2025-04-19

n-octyl pyrrolidine Chemical and Physical Properties

Names and Identifiers

• n-octyl pyrrolidine
• 1-octyl-pyrrolidine;N-OCTYL PYRROLIDINE;1-pyrrolidinooctane;N-Octyl-pyrrolidin;
• 1-octylpyrrolidine
• 7335-08-2
• 1-octyl-pyrrolidine
• DTXSID00434104
• A818648
• SCHEMBL1187251
• AKOS006229704
• N-OCTYLPYRROLIDINE

• Inchi： 1S/C12H25N/c1-2-3-4-5-6-7-10-13-11-8-9-12-13/h2-12H2,1H3
• InChI Key： IQTWKCSNWONACC-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCC)CCCC1

Computed Properties

• Exact Mass: 183.19900
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.38060